Cas no 676168-63-1 (9,9'-Spirobi[fluorene]-2,2'-diyldiboronic acid pinacol ester)

• Product Name: 9,9'-Spirobi[fluorene]-2,2'-diyldiboronic acid pinacol ester
• CAS No: 676168-63-1
• MF: C₃₇H₃₈B₂O₄
• MW: 568.317230701447
• MDL: MFCD30536719
• CID: 394526
• PubChem ID: 12185541
• Update Time: 2025-09-28

9,9'-Spirobi[fluorene]-2,2'-diyldiboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,2,2'-(9,9'-spirobi[9H-fluorene]-2,2'-diyl)bis[4,4,5,5-tetramethyl-
• 9,9'-Spirobi[fluorene]-2,2'-diyldiboronic acid pinacol ester
• 2,2'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[fluorene]
• 2,2'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-9,9'-spirobi[9H-fluorene]
• 9,9'-Spirobi[fluorene]-2,2'-diyldiboronicacidpinacolester
• 4,4,5,5-tetramethyl-2-[2'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[fluoren]-7-yl]-1,3,2-dioxaborolane
• DB-215770
• 676168-63-1
• F18789
• SCHEMBL12802176
• C37H38B2O4
• 4,4,5,5-tetramethyl-2-[2'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[fluorene]-2-yl]-1,3,2-dioxaborolane
• BS-46581
• MFCD30536719
• 861455-18-7

• MDL： MFCD30536719
• Inchi： 1S/C37H38B2O4/c1-33(2)34(3,4)41-38(40-33)23-17-19-27-25-13-9-11-15-29(25)37(31(27)21-23)30-16-12-10-14-26(30)28-20-18-24(22-32(28)37)39-42-35(5,6)36(7,8)43-39/h9-22H,1-8H3
• InChI Key： YXJAZXMAZKKRJD-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C3C4C=CC=CC=4C4(C5C=CC=CC=5C5=CC=C(B6OC(C)(C)C(C)(C)O6)C=C45)C3=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 568.2956200g/mol
• Monoisotopic Mass: 568.2956200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 2
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9